4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile

• IUPAC Name: 4-(3-methoxyphenyl)-1-methylpiperidine-4-carbonitrile
• InChI: InChI=1S/C14H18N2O/c1-16-8-6-14(11-15,7-9-16)12-4-3-5-13(10-12)17-2/h3-5,10H,6-9H2,1-2H3
• InChI Key: COYLNHITVXBZPK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(C#N)C2=CC(=CC=C2)OC
• Molecular Formula: C14H18N2O
• DSSTOX Substance ID: DTXSID80203037
• Molecular Weight: 230.31 g/mol
• Solubility: >34.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5460-79-7

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, such as the Gewald synthesis technique, Vilsmeier-Haack reaction, and Michael addition followed by cyclization . These methods are used to construct complex molecules with carbonitrile functionalities, which are likely relevant to the synthesis of "4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile".

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of carbonitrile-containing compounds . Spectroscopic methods such as FT-IR, FT-Raman, NMR, and UV-Vis are also employed to study the structural features and confirm the molecular structure .

Chemical Reactions Analysis

The chemical reactivity of carbonitrile compounds can be explored through their interactions with various nucleophiles to form Schiff bases or through cyclization reactions to create heterocyclic compounds . The reactivity is influenced by the presence of substituents on the aromatic rings and the nature of the carbonitrile group.

Physical and Chemical Properties Analysis

The physical and chemical properties of carbonitrile derivatives can be characterized by their spectroscopic data, including IR, NMR, and mass spectral data . The solvatochromic behavior, fluorescence emission, and absorption in different solvents are studied to understand the dipole moment changes and electronic excitation of these molecules . Additionally, computational methods like DFT calculations are used to predict HOMO and LUMO energies, which correlate with quantum efficiencies and electronic properties .

Scientific Research Applications

Corrosion Inhibition

One notable application of derivatives similar to 4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile is in the field of corrosion inhibition. For example, pyranopyrazole derivatives, including compounds with methoxyphenyl groups, have been investigated for their effectiveness in inhibiting mild steel corrosion in hydrochloric acid solutions. These studies include gravimetric and electrochemical techniques, demonstrating significant inhibition efficiencies (Yadav et al., 2016). Similarly, naphthyridine derivatives, another group closely related to the compound , have shown promising results as corrosion inhibitors for steel in acidic environments, supported by electrochemical, SEM, and quantum chemical calculations (Ansari & Quraishi, 2015).

Synthesis and Chemical Analysis

Derivatives of 4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile have also been synthesized for various chemical studies. For instance, the synthesis of 2-amino-6-(1-aryl-5-methyl-1H-1,2,3-triazol-4yl)-4-phenylpyridine-3-carbonitrile derivatives, involving methoxyphenyl components, has been reported, with their structures confirmed through various spectroscopic methods (Dong et al., 2010). In a similar vein, studies on compounds like 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile have provided insights into the structural and optical properties of these chemicals, using X-ray, IR, NMR, and fluorescence spectroscopy (Jukić et al., 2010).

Biological Activity

In the realm of biological research, certain derivatives closely related to 4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile have been synthesized and evaluated for their biological activity. For example, novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and pyrazole derivatives have been studied for their antimicrobial activities, with some showing promising results (Puthran et al., 2019).

Future Directions

The future research directions for this compound would depend on its observed properties and potential applications. Given the wide range of activities observed for similar compounds, it could be a subject of interest in various fields, including medicinal chemistry.